Cas no 882033-67-2 (1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]-)

1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]- structure
882033-67-2 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]-
CAS No:882033-67-2
MF:C14H10ClFN2O2S
MW:324.757804393768
CID:710306
PubChem ID:49758898
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]-
    • 1-(toluene-4-sulfonyl)-1H-[1,2,3]triazole-4,5-dicarboxylic acid dimethyl ester
    • 1-(toluene-4-sulfonyl)-1H-4-chloro-5-fluoropyrrolo[2,3-b]pyridine
    • 1-Tosyl-1,2,3-triazol-dicarbonsaeure-(4,5)-dimethylester
    • 1-Tosyl-4,5-dimethoxycarbonyl-1,2,3-triazole
    • 4-chloro-5-fluoro-1-(toluene-4-sulfonyl)-1H-pyrrolo[2,3-b]pyridine
    • 882033-67-2
    • 1H-PYRROLO[2,3-B]PYRIDINE, 4-CHLORO-5-FLUORO-1-[(4-METHYLPHENYL)SULFONYL]-
    • SCHEMBL1748728
    • 4-Chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine
    • BGWJCIQKWKCECB-UHFFFAOYSA-N
    • Inchi: 1S/C14H10ClFN2O2S/c1-9-2-4-10(5-3-9)21(19,20)18-7-6-11-13(15)12(16)8-17-14(11)18/h2-8H,1H3
    • InChI Key: BGWJCIQKWKCECB-UHFFFAOYSA-N
    • SMILES: ClC1C(=CN=C2C=1C=CN2S(C1C=CC(C)=CC=1)(=O)=O)F

Computed Properties

  • Exact Mass: 324.01400
  • Monoisotopic Mass: 324.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 60.3A^2

Experimental Properties

  • Density: 1.47
  • Boiling Point: 488.4°C at 760 mmHg
  • Flash Point: 249.2°C
  • Refractive Index: 1.653
  • PSA: 60.34000
  • LogP: 4.45500
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